Cas no 1154267-67-0 ((1-Methyl-1H-pyrazol-4-yl)thiourea)

• Product Name: (1-Methyl-1H-pyrazol-4-yl)thiourea
• CAS No: 1154267-67-0
• MF: C₅H₈N₄S
• MW: 156.208818435669
• CID: 5050731
• Update Time: 2025-08-03

(1-Methyl-1H-pyrazol-4-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-pyrazol-4-yl)thiourea
• (1-methylpyrazol-4-yl)thiourea
• NE55888
• (1-Methyl-1H-pyrazol-4-yl)thiourea

• Inchi： 1S/C5H8N4S/c1-9-3-4(2-7-9)8-5(6)10/h2-3H,1H3,(H3,6,8,10)
• InChI Key： GHLOOOBSHMJEDH-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• XLogP3: -0.6
• Topological Polar Surface Area: 88

Additional information on (1-Methyl-1H-pyrazol-4-yl)thiourea

Introduction to (1-Methyl-1H-pyrazol-4-yl)thiourea (CAS No. 1154267-67-0)

(1-Methyl-1H-pyrazol-4-yl)thiourea, identified by its CAS number 1154267-67-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thioamide derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound's unique combination of a pyrazole ring and a thiourea moiety makes it a valuable scaffold for developing novel therapeutic agents.

The pyrazole core, a five-membered aromatic ring containing two nitrogen atoms, is well-documented for its role in medicinal chemistry. Pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a methyl group at the 1-position of the pyrazole ring enhances its reactivity and binding affinity, making it an attractive candidate for further functionalization.

The thiourea component of (1-Methyl-1H-pyrazol-4-yl)thiourea introduces additional reactivity through its sulfur-nitrogen framework. Thioureas are known for their ability to participate in various chemical transformations, including nucleophilic substitutions and metal coordination, which are pivotal in drug design and synthesis. This dual functionality makes the compound a promising intermediate for constructing more complex molecules with tailored biological properties.

Recent advancements in pharmaceutical research have highlighted the importance of (1-Methyl-1H-pyrazol-4-yl)thiourea as a building block for drug discovery. Its structural features allow for easy modification at multiple sites, enabling the synthesis of derivatives with enhanced pharmacokinetic profiles and target specificity. For instance, studies have demonstrated its utility in generating compounds that exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and cancer progression.

In the context of oncology research, (1-Methyl-1H-pyrazol-4-yl)thiourea derivatives have been investigated for their potential to disrupt tumor cell proliferation. The pyrazole ring's ability to interact with biological targets such as kinases and transcription factors has been leveraged to develop molecules that selectively inhibit cancer pathways. Preliminary findings suggest that certain analogs derived from this scaffold exhibit promising antitumor activity in preclinical models.

The compound's chemical stability and compatibility with various synthetic protocols also contribute to its appeal in industrial applications. Its solubility profile allows for easy incorporation into solution-phase reactions, while its thermal stability ensures robust handling during multi-step syntheses. These characteristics make (1-Methyl-1H-pyrazol-4-yl)thiourea a reliable choice for researchers aiming to develop high-quality pharmaceutical intermediates.

The growing interest in green chemistry has further spurred the exploration of (1-Methyl-1H-pyrazol-4-yl)thiourea as a sustainable building block. Efforts to optimize synthetic routes using environmentally benign reagents and conditions have led to more efficient production methods. Such advancements align with the broader industry goal of reducing the environmental impact of drug development processes while maintaining high standards of product quality.

Future directions in the study of (1-Methyl-1H-pyrazol-4-yl)thiourea include exploring its role in targeted drug delivery systems. By conjugating this scaffold with delivery ligands or nanoparticles, researchers aim to enhance the specificity and efficacy of therapeutic agents. Additionally, computational modeling techniques are being employed to predict the binding interactions between (1-Methyl-1H-pyrazol-4-yl)thiourea derivatives and biological targets, accelerating the drug discovery pipeline.

The compound's potential extends beyond oncology; it has also been examined for its antimicrobial properties. Structural modifications have yielded derivatives that demonstrate activity against resistant bacterial strains, offering hope for addressing emerging infectious diseases. This broad spectrum of applications underscores the versatility of (1-Methyl-1H-pyrazol-4-yl)thiourea as a pharmacological tool.

In conclusion, (1-Methyl-1H-pyrazol-4-yll)1154267-67-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with recent research findings, position it as a valuable asset in drug development efforts across multiple therapeutic areas. As scientific understanding continues to evolve, the potential applications of this compound are expected to expand, further solidifying its importance in modern medicine.